Cas no 81348-81-4 (Momordioside F1)

Momordioside F1 is a bioactive glycoside compound derived from Momordica charantia (bitter melon). It exhibits notable pharmacological properties, including potential anti-inflammatory, antioxidant, and hypoglycemic effects. The compound is characterized by its unique triterpenoid structure, contributing to its bioactivity and stability. Momordioside F1 is of interest in research for its role in modulating metabolic pathways and cellular oxidative stress. Its high purity and well-defined molecular structure make it suitable for analytical and preclinical studies. The compound is typically isolated through advanced chromatographic techniques, ensuring consistency for experimental applications. Further investigations are ongoing to explore its therapeutic potential and mechanistic actions.

Momordioside F1 structure

Product Name:Momordioside F1

CAS No:81348-81-4

MF:C₃₇H₆₀O₈

MW:632.867512702942

CID:730444

PubChem ID:124222288

Update Time:2025-06-09

Momordioside F1 Chemical and Physical Properties

Names and Identifiers

- Momordioside F1
- Momordicoside F1
- momordicoside G
- (3S,5R,8S,9S,10S,13R,14S,17R)-1,3,4,8,10,11,12,13,14,15,16,17-Dodecahydro-17-[(1R)-5-methoxy-1,5-dimethyl-3-hexenyl]-4,4,13,14-tetramethyl-5,9-(epoxymethano)-2H-cyclopenta[a]phenanthren-3-yl beta-D-glucopyranoside
- (3S,5R,8S,9S,10S,13R,14S,17R)-1,3,4,8,10,11,12,13,14,15,16,17-Dodecahydro-17-[(1R)-5-methoxy-1,5-dimethyl-3-hexenyl]-4,4,13,14-tetramethyl-5,9-(epoxymethano)-2H-cyclopenta[a]phenanthren-3-yl β-D-glucopyranoside (ACI)
- 5,9-(Epoxymethano)-2H-cyclopenta[a]phenanthrene, β-D-glucopyranoside deriv. (ZCI)
- β-D-Glucopyranoside, 1,3,4,8,10,11,12,13,14,15,16,17-dodecahydro-17-(5-methoxy-1,5-dimethyl-3-hexenyl)-4,4,13,14-tetramethyl-5,9-(epoxymethano)-2H-cyclopenta[a]phenanthren-3-yl, [3S-[3α,5α,8α,9α,10β,13α,14β,17α(1S*,3E)]]- (ZCI)
- FS-7653
- HY-N8288
- AKOS040760565
- 81348-81-4
- CHEMBL255024
- (2R,3S,4S,5R,6R)-2-(hydroxymethyl)-6-[[(1R,4S,5S,8R,9R,12S,13S,16S)-8-[(E,2R)-6-methoxy-6-methylhept-4-en-2-yl]-5,9,17,17-tetramethyl-18-oxapentacyclo[10.5.2.01,13.04,12.05,9]nonadec-2-en-16-yl]oxy]oxane-3,4,5-triol
- CS-0142714
- (2R,3S,4R,5R,6R)-2-(hydroxymethyl)-6-[[(1R,4S,5S,8R,9R,12S,13S,16S)-8-[(E,2R)-6-methoxy-6-methylhept-4-en-2-yl]-5,9,17,17-tetramethyl-18-oxapentacyclo[10.5.2.0^{1,13.0^{4,12.0^{5,9]nonadec-2-en-16-yl]oxy]oxane-3,4,5-triol
- DA-55610
- (2R,3S,4S,5R,6R)-2-(hydroxymethyl)-6-(((1R,4S,5S,8R,9R,12S,13S,16S)-8-((E,2R)-6-methoxy-6-methylhept-4-en-2-yl)-5,9,17,17-tetramethyl-18-oxapentacyclo(10.5.2.01,13.04,12.05,9)nonadec-2-en-16-yl)oxy)oxane-3,4,5-triol
- Inchi： 1S/C37H60O8/c1-22(10-9-15-32(2,3)42-8)23-13-16-35(7)25-14-17-37-26(36(25,21-43-37)19-18-34(23,35)6)11-12-27(33(37,4)5)45-31-30(41)29(40)28(39)24(20-38)44-31/h9,14-15,17,22-31,38-41H,10-13,16,18-21H2,1-8H3/b15-9+/t22-,23-,24-,25+,26+,27+,28-,29+,30-,31+,34-,35+,36+,37-/m1/s1
- InChI Key： MQGABSJZVJOSCX-IYZDVQGMSA-N
- SMILES： C[C@@]12CC[C@H]([C@H](C)C/C=C/C(C)(C)OC)[C@@]1(C)CC[C@]13CO[C@@]4(C=C[C@@H]21)C([C@H](CC[C@@H]34)O[C@H]1[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O1)(C)C

Computed Properties

Exact Mass: 632.42900
Monoisotopic Mass: 632.42881887g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 45
Rotatable Bond Count: 8
Complexity: 1170
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 14
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 1
XLogP3: 5.1
Topological Polar Surface Area: 118Å²

Experimental Properties

Color/Form: Powder
Density: 1.20±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Almost insoluble (0.012 g/l) (25 º C),
PSA: 117.84000
LogP: 4.77290

Momordioside F1 Pricemore >>

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